Cas no 4672-28-0 (pentane-1,1-diylbis(phosphonic acid))

• Product Name: pentane-1,1-diylbis(phosphonic acid)
• CAS No: 4672-28-0
• MF: C₅H₁₄O₆P₂
• MW: 232.108583927155
• CID: 1517463
• PubChem ID: 165259
• Update Time: 2025-04-21

pentane-1,1-diylbis(phosphonic acid) Chemical and Physical Properties

Names and Identifiers

• pentane-1,1-diylbis(phosphonic acid)
• phosphonic acid, pentylidenebis-
• 4672-28-0
• SCHEMBL277855
• CHEMBL322551
• Pentylidenebisphosphonic acid
• Pentane diphosphonate
• (1-Phosphono-pentyl)-phosphonic acid
• DTXSID80963644
• BDBM50132602

• Inchi： 1S/C5H14O6P2/c1-2-3-4-5(12(6,7)8)13(9,10)11/h5H,2-4H2,1H3,(H2,6,7,8)(H2,9,10,11)
• InChI Key： IRYOZLKMXHUGKP-UHFFFAOYSA-N
• SMILES： P(C(CCCC)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 232.02662
• Monoisotopic Mass: 232.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.549
• Boiling Point: 502.7°C at 760 mmHg
• Flash Point: 257.8°C
• Refractive Index: 1.513
• PSA: 115.06